(2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol

• Molecular Formula: C50H80O21
• Molecular Weight: 1017.2 g/mol
• IUPAC Name: (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C50H80O21/c1-20-8-13-50(63-18-20)21(2)32-29(71-50)15-27-25-7-6-23-14-24(9-11-48(23,4)26(25)10-12-49(27,32)5)65-47-43(70-45-38(59)36(57)33(54)22(3)64-45)39(60)41(31(17-52)67-47)68-46-40(61)42(35(56)30(16-51)66-46)69-44-37(58)34(55)28(53)19-62-44/h6,20-22,24-47,51-61H,7-19H2,1-5H3/t20-,21+,22+,24+,25-,26+,27+,28-,29+,30-,31-,32+,33+,34+,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,45+,46+,47-,48+,49+,50-/m1/s1
• InChI Key: DYAJQSYEQXVRFW-HPDGWUOHSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)O)O)O[C@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)C)O)O)O)C)C)C)OC1
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)CO)O)OC9C(C(C(CO9)O)O)O)O)O)OC2C(C(C(C(O2)C)O)O)O)C)C)C)OC1
• Synonyms: (beta-D-xylopyranosyl-(1-3)-beta-D-glucopyranosyl)-(1-4)-(alpha-L-rhamnopyranosyl)-(1-2)-beta-D-glucopyranoside; balanitin 7

Description

(2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol is a natural product found in Balanites aegyptiaca with data available.

Scientific Research Applications

Solubility and Physical Properties

The solubility of complex sugar compounds like this one in ethanol-water solutions is a key area of study. Gong, Wang, Zhang, and Qu (2012) explored the solubilities of various saccharides in ethanol-water mixtures, finding that solubility generally increased with higher equilibrium temperatures. This type of research is crucial for understanding how these substances behave in different solvents, which is vital for various applications, including pharmaceutical formulations and chemical processing (Gong, Wang, Zhang, & Qu, 2012).

Asymmetric Synthesis and Chemical Interactions

In the realm of asymmetric synthesis, Meilert, Pettit, and Vogel (2004) demonstrated the high stereo- and enantioselectivity in the conversion of 2,2'-methylenebis[furan] to various spiroketals. This research has implications for the synthesis of complex organic molecules, including those with potential pharmacological applications (Meilert, Pettit, & Vogel, 2004).